Benzo[c][1,2,5]thiadiazol-4-ylmethanesulfonyl chloride

• IUPAC Name: 2,1,3-benzothiadiazol-4-ylmethanesulfonyl chloride
• InChI: InChI=1S/C7H5ClN2O2S2/c8-14(11,12)4-5-2-1-3-6-7(5)10-13-9-6/h1-3H,4H2
• InChI Key: MYQJFUGIPUJXSR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NSN=C2C(=C1)CS(=O)(=O)Cl
• Molecular Formula: C7H5ClN2O2S2
• Molecular Weight: 248.7 g/mol

Description

Benzo[c][1,2,5]thiadiazol-4-ylmethanesulfonyl chloride is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a sulfonyl chloride derivative of benzo[c][1,2,5]thiadiazole, which is a heterocyclic compound that contains both sulfur and nitrogen atoms in its ring structure. Benzo[c][1,2,5]thiadiazol-4-ylmethanesulfonyl chloride has been found to exhibit a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Scientific Research Applications

Synthesis and Characterization

• Derivative Synthesis : Compounds incorporating benzo[b]thiophene and thiadiazole structures are synthesized and characterized, showing potent antibacterial, antifungal, and anti-inflammatory activities, suggesting their utility in medicinal chemistry and drug development (Isloor, Kalluraya, & Sridhar Pai, 2010).

Optoelectronic and Semiconductor Applications

• Organic Semiconductors : Benzo[d][1,2,3]thiadiazole and its derivatives are implemented in organic semiconductors for applications in transistors, solar cells, photodetectors, and thermoelectrics, demonstrating the versatility of thiadiazole derivatives in optoelectronic devices (Chen et al., 2016).

Antimicrobial and Antifungal Properties

• Biological Activities : Sulfonyl-substituted nitrogen-containing heterocyclic systems, including thiadiazoles, have been shown to possess antimicrobial and antifungal activities against a range of bacteria and Candida albicans, indicating their potential in developing new antimicrobial agents (Sych et al., 2019).

Photochemical and Fluorescent Properties

• Fluorescence Studies : Derivatives with a benzothiadiazole core exhibit significant photophysical and photochemical properties, including large two-photon absorption cross-sections, suggesting applications in fluorescence microscopy and photodynamic therapy (Belfield et al., 2014).

Dye-Sensitized Solar Cells

• Photovoltaic Applications : The impact of electron acceptors on the performance of dye-sensitized solar cells is studied, showing that certain thiadiazole derivatives can significantly enhance power conversion efficiency and cell stability, highlighting their importance in renewable energy technologies (Yang et al., 2016).